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Compound of Interest

Compound Name: 7-Bromoquinoline-3-carbonitrile

Cat. No.: B592058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed preliminary screening

cascade for the novel compound 7-Bromoquinoline-3-carbonitrile. Quinoline derivatives are

a well-established class of heterocyclic compounds with a broad spectrum of biological

activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] This

document outlines a strategic approach to elucidate the potential therapeutic value of 7-
Bromoquinoline-3-carbonitrile, detailing hypothetical experimental protocols, presenting

illustrative data in a structured format, and visualizing the screening workflow.

Compound Profile
Property Value Reference

IUPAC Name 7-bromoquinoline-3-carbonitrile N/A

CAS Number 1375108-40-9 [3][4]

Molecular Formula C₁₀H₅BrN₂ [4]

Molecular Weight 233.06 g/mol [4]

Structure N/A

Proposed Preliminary Screening Workflow
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A tiered screening approach is proposed to efficiently assess the biological activity of 7-
Bromoquinoline-3-carbonitrile. The workflow prioritizes broad-spectrum cytotoxicity

screening, followed by more specific antimicrobial and kinase inhibition assays, based on the

known activities of the quinoline scaffold.
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Tier 1: Primary Screening

Tier 2: Secondary Assays (Based on Tier 1 Hits)

Tier 3: Mechanism of Action & Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Biological activities of quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

3. 1375108-40-9|7-Bromoquinoline-3-carbonitrile|BLD Pharm [bldpharm.com]

4. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [Preliminary Screening of 7-Bromoquinoline-3-
carbonitrile: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592058#preliminary-screening-of-7-bromoquinoline-
3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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